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Compound of Interest

Compound Name: Kuron

Cat. No.: B15345198 Get Quote

Disclaimer: The term "butoxypropyl silvex" is not a standard chemical nomenclature. This guide

focuses on the analysis of a likely candidate, 3-butoxypropyl 2-(2,4,5-

trichlorophenoxy)propanoate, an ester of the herbicide Silvex (fenoprop). The information

provided is intended for research, scientific, and drug development professionals.

Introduction
Silvex, also known as fenoprop or 2,4,5-TP, is a systemic herbicide belonging to the

phenoxypropionic acid class of compounds.[1] Its biological activity stems from its ability to

mimic the plant hormone auxin, leading to uncontrolled growth and eventual death of

susceptible plants.[1] While its use has been largely discontinued due to concerns over

contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), the study of its derivatives,

such as butoxypropyl silvex, remains relevant for environmental monitoring, toxicological

assessment, and potentially for the development of new chemical entities. This guide provides

a comprehensive overview of the chemical properties, synthesis, mechanism of action, and

analytical methodologies for butoxypropyl silvex.

Chemical and Physical Properties
The properties of Silvex (fenoprop) and its 3-butoxypropyl ester are summarized in the table

below. These properties are crucial for understanding the compound's environmental fate,

designing analytical extraction methods, and assessing its toxicological profile.
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Property Silvex (Fenoprop)

3-Butoxypropyl 2-
(2,4,5-
trichlorophenoxy)p
ropanoate

Reference(s)

IUPAC Name

2-(2,4,5-

trichlorophenoxy)prop

anoic acid

3-butoxypropyl 2-

(2,4,5-

trichlorophenoxy)prop

anoate

[2][3]

Synonyms Fenoprop, 2,4,5-TP

Fenoprop-3-

butoxypropyl, Silvex

3-butoxypropyl ester

[3][4]

CAS Number 93-72-1 25537-26-2 [2][3]

Molecular Formula C₉H₇Cl₃O₃ C₁₆H₂₁Cl₃O₄ [2][3]

Molecular Weight 269.51 g/mol 383.7 g/mol [2][3]

Appearance White powder - [1]

Melting Point 180 °C - [1]

log P 3.8 5.6 [2][3]

Solubility

Sparingly soluble in

water; soluble in

organic solvents.

Expected to have low

water solubility.
[2]

Synthesis and Formulation
The synthesis of butoxypropyl silvex involves a two-step process. The first step is the synthesis

of the parent compound, Silvex (fenoprop), followed by its esterification with 3-butoxypropan-1-

ol.

Synthesis of Silvex (Fenoprop)
A common method for synthesizing phenoxyacetic acid herbicides involves the reaction of a

chlorinated phenol with an α-haloalkanoic acid under basic conditions. For Silvex, this would

involve the reaction of 2,4,5-trichlorophenol with 2-chloropropionic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://preventcancernow.ca/wp-content/uploads/2023/11/B7-Fenoprop-ToxProfile-CANTOX.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://en.wikipedia.org/wiki/Fenoprop
https://en.wikipedia.org/wiki/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://pubchem.ncbi.nlm.nih.gov/compound/546872
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Esterification
The butoxypropyl ester is then formed by reacting Silvex with 3-butoxypropan-1-ol in the

presence of an acid catalyst, typically sulfuric acid, and removing the water formed during the

reaction to drive the equilibrium towards the product.

Mechanism of Action: A Synthetic Auxin
Butoxypropyl silvex, like other phenoxy herbicides, acts as a synthetic auxin.[1] In plants, the

ester is likely hydrolyzed to the active parent acid, Silvex, which then mimics the natural plant

hormone indole-3-acetic acid (IAA). This mimicry disrupts normal plant growth processes by

overwhelming the natural auxin signaling pathways.

At the molecular level, auxins bind to a receptor complex consisting of an F-box protein (such

as TIR1) and an Aux/IAA transcriptional repressor. This binding event targets the Aux/IAA

protein for ubiquitination and subsequent degradation by the 26S proteasome. The degradation

of the Aux/IAA repressor releases Auxin Response Factors (ARFs), which can then bind to

auxin-responsive elements in the promoters of target genes, leading to changes in gene

expression that ultimately result in uncontrolled cell division and elongation, and other aberrant

growth responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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